Cas no 1343675-33-1 (2-Methyl-3-(methylsulfamoyl)benzoic acid)

• Product Name: 2-Methyl-3-(methylsulfamoyl)benzoic acid
• CAS No: 1343675-33-1
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 5745094
• PubChem ID: 63743297
• Update Time: 2025-06-07

2-Methyl-3-(methylsulfamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0345412
• 2-Methyl-3-(n-methylsulfamoyl)benzoic acid
• AKOS013054177
• 1343675-33-1
• 2-methyl-3-(methylsulfamoyl)benzoicacid
• 2-methyl-3-(methylsulfamoyl)benzoic acid
• EN300-703195
• Benzoic acid, 2-methyl-3-[(methylamino)sulfonyl]-
• 2-Methyl-3-(methylsulfamoyl)benzoic acid

• Inchi： 1S/C9H11NO4S/c1-6-7(9(11)12)4-3-5-8(6)15(13,14)10-2/h3-5,10H,1-2H3,(H,11,12)
• InChI Key： JSYXVYYTNPIECQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1C)(NC)(=O)=O

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 432.1±55.0 °C(Predicted)
• pka: 3.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Methyl-3-(methylsulfamoyl)benzoic acid

2-Methyl-3-(methylsulfamoyl)benzoic Acid: A Comprehensive Overview

2-Methyl-3-(methylsulfamoyl)benzoic acid, with the CAS number 1343675-33-1, is a significant compound in the field of organic chemistry. This compound, also referred to as methylsulfamoyl benzoic acid derivative, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug development, material science, and environmental chemistry, making it a focal point for researchers worldwide.

The synthesis of 2-Methyl-3-(methylsulfamoyl)benzoic acid involves a series of intricate chemical reactions, including nucleophilic substitution and condensation processes. The compound's structure features a benzoic acid moiety with a methyl group at the 2-position and a methylsulfamoyl group at the 3-position. This arrangement imparts unique electronic and steric properties, which are crucial for its functionality in different chemical systems.

Recent research has explored the application of 2-Methyl-3-(methylsulfamoyl)benzoic acid in drug design. Its ability to act as a bioisostere for other functional groups has made it a valuable tool in medicinal chemistry. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, offering new avenues for treating diseases such as cancer and inflammatory disorders.

In the realm of material science, this compound has been investigated for its role in creating advanced polymers and coatings. Its sulfur-containing group contributes to enhanced thermal stability and mechanical properties, making it suitable for high-performance materials used in aerospace and electronics industries.

The environmental impact of 2-Methyl-3-(methylsulfamoyl)benzoic acid has also been a topic of recent research. Studies have shown that it exhibits biodegradability under specific conditions, reducing its environmental footprint compared to traditional chemical compounds. This makes it an eco-friendly alternative in various industrial processes.

In conclusion, 2-Methyl-3-(methylsulfamoyl)benzoic acid, with its versatile properties and wide-ranging applications, continues to be a subject of intense research. As new findings emerge, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.